![molecular formula C17H18N6O2S2 B4599570 4-allyl-3-{[(4-nitro-1H-pyrazol-1-yl)methyl]thio}-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole](/img/structure/B4599570.png)
4-allyl-3-{[(4-nitro-1H-pyrazol-1-yl)methyl]thio}-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole
Overview
Description
4-allyl-3-{[(4-nitro-1H-pyrazol-1-yl)methyl]thio}-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H18N6O2S2 and its molecular weight is 402.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.09326619 g/mol and the complexity rating of the compound is 550. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activities of Triazole Derivatives
Triazole compounds, including 1,2,4-triazoles, have been the subject of extensive research due to their wide range of potential pharmacological activities. For example, the synthesis of Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety has been reported, showcasing significant analgesic and antioxidant properties (Karrouchi et al., 2016). This underscores the versatility of triazole derivatives in medicinal chemistry, particularly in the design of compounds with desirable therapeutic effects.
Antimycobacterial Agents
The synthesis and in vitro study of some fused 1,2,4-triazole derivatives as antimycobacterial agents highlight another significant area of application. Certain synthesized compounds demonstrated more activity compared to standard drugs against Mycobacterium tuberculosis, indicating the potential of triazole derivatives in combating tuberculosis (Seelam et al., 2016).
Angiotensin II Antagonists
Research into nonpeptide angiotensin II antagonists derived from 4H-1,2,4-triazoles and 3H-imidazo[1,2-b][1,2,4]triazoles has shown that these compounds can effectively block the angiotensin II pressor response, offering insights into the development of new antihypertensive agents (Ashton et al., 1993).
Antimicrobial Activity
The antimicrobial activity of triazole derivatives has also been widely studied. For instance, novel synthesis approaches have led to 1,4-disubstituted 1,2,3-triazoles containing benzofused N-heteroaromatic moieties, which displayed significant antibacterial and antifungal activity against various microbial species, showcasing the potential of triazole derivatives in addressing antimicrobial resistance (Kaushik et al., 2016).
Properties
IUPAC Name |
3-[(4-nitropyrazol-1-yl)methylsulfanyl]-4-prop-2-enyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O2S2/c1-2-7-22-16(14-10-26-15-6-4-3-5-13(14)15)19-20-17(22)27-11-21-9-12(8-18-21)23(24)25/h2,8-10H,1,3-7,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCTVNRBXSCTSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NN=C1SCN2C=C(C=N2)[N+](=O)[O-])C3=CSC4=C3CCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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